Cas no 14440-97-2 (3-(Ethylsulfanyl)pyridine-2-carboxylic acid)

• Product Name: 3-(Ethylsulfanyl)pyridine-2-carboxylic acid
• CAS No: 14440-97-2
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• MDL: MFCD20647127
• CID: 4600211
• PubChem ID: 79006954
• Update Time: 2024-11-06

3-(Ethylsulfanyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)pyridine-2-carboxylic acid
• 3-(Ethylthio)picolinic acid
• 3-ethylsulfanylpyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 3-(ethylthio)-
• 3-ethylsulfanylpicolinic acid
• 3-ethylsulfanylpyridin-2-carboxylic acid
• W19344
• 3-(ETHYLSULFANYL)PYRIDINE-2-CARBOXYLICACID
• Z2240999316
• SCHEMBL14676586
• WS-00626
• 14440-97-2
• AKOS017532012
• Z1262530511
• CS-0162913
• EN300-249430
• RALPFOAVVTWNMR-UHFFFAOYSA-N
• 3-(Ethylsulfanyl)pyridine-2-carboxylic acid

• MDL： MFCD20647127
• Inchi： 1S/C8H9NO2S/c1-2-12-6-4-3-5-9-7(6)8(10)11/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： RALPFOAVVTWNMR-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=CN=C1C(=O)O

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.5